Cas no 1807309-25-6 (Ethyl 4-cyano-3-hydroxy-2-methoxyphenylacetate)

• Product Name: Ethyl 4-cyano-3-hydroxy-2-methoxyphenylacetate
• CAS No: 1807309-25-6
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 4943409
• Update Time: 2025-05-24

Ethyl 4-cyano-3-hydroxy-2-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-hydroxy-2-methoxyphenylacetate

• Inchi： 1S/C12H13NO4/c1-3-17-10(14)6-8-4-5-9(7-13)11(15)12(8)16-2/h4-5,15H,3,6H2,1-2H3
• InChI Key： SURKISZFBDCNRR-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C#N)C=CC=1CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• XLogP3: 2
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 4-cyano-3-hydroxy-2-methoxyphenylacetate

Ethyl 4-cyano-3-hydroxy-2-methoxyphenylacetate: A Comprehensive Overview

Ethyl 4-cyano-3-hydroxy-2-methoxyphenylacetate, with the CAS number 1807309-25-6, is a highly specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, characterized by its cyano, hydroxy, and methoxy functional groups, exhibits a complex interplay of electronic effects and steric hindrance, making it a valuable subject for both academic and industrial research.

The structure of Ethyl 4-cyano-3-hydroxy-2-methoxyphenylacetate is notable for its aromatic ring system, which is substituted with three distinct groups: a cyano group at the para position, a hydroxyl group at the meta position, and a methoxy group at the ortho position. This arrangement creates a molecule with significant electronic diversity, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, including polymers and pharmaceutical intermediates.

One of the most promising applications of Ethyl 4-cyano-3-hydroxy-2-methoxyphenylacetate lies in the field of drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules with anti-inflammatory, antitumor, and antimicrobial properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for developing novel therapeutics.

In addition to its medicinal applications, Ethyl 4-cyano-3-hydroxy-2-methoxyphenylacetate has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensor technology. A recent paper in *Chemical Communications* reported that this compound can act as an efficient ligand for copper ions, facilitating the catalytic conversion of alcohols to ketones under mild conditions.

The synthesis of Ethyl 4-cyano-3-hydroxy-2-methoxyphenylacetate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. This is followed by acetylation using ethyl acetate under acidic conditions, yielding the desired product. The reaction conditions are critical to ensure high yields and purity, with recent optimizations focusing on the use of microwave-assisted synthesis to enhance reaction efficiency.

From an environmental perspective, Ethyl 4-cyano-3-hydroxy-2-methoxyphenylacetate has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by pH and temperature. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, Ethyl 4-cyano-3-hydroxy-2-methoxyphenylacetate (CAS No. 1807309-25-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.